Cas no 2229163-17-9 (3-(6-methoxy-1,3-dioxaindan-5-yl)oxypyrrolidine)

• Product Name: 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypyrrolidine
• CAS No: 2229163-17-9
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5929895
• PubChem ID: 165653624
• Update Time: 2025-06-13

3-(6-methoxy-1,3-dioxaindan-5-yl)oxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypyrrolidine
• 2229163-17-9
• 3-[(6-methoxy-1,3-dioxaindan-5-yl)oxy]pyrrolidine
• EN300-2004384

• Inchi： 1S/C12H15NO4/c1-14-9-4-10-11(16-7-15-10)5-12(9)17-8-2-3-13-6-8/h4-5,8,13H,2-3,6-7H2,1H3
• InChI Key： NNIHAPFLETZPTF-UHFFFAOYSA-N
• SMILES： O(C1C=C2C(=CC=1OC)OCO2)C1CNCC1

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49Ų

Additional information on 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypyrrolidine

Professional Introduction to Compound with CAS No. 2229163-17-9 and Product Name: 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypyrrolidine

The compound with the CAS number 2229163-17-9 and the product name 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypyrrolidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring both dioxaindan and oxypyrrolidine moieties, makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the exploration of novel scaffolds that can modulate biological pathways associated with various diseases. The 6-methoxy-1,3-dioxaindan moiety is particularly noteworthy, as it has been identified as a key structural feature in several bioactive compounds. This moiety contributes to the compound's ability to interact with biological targets in a specific manner, potentially leading to the development of new treatments for conditions such as inflammation, neurodegenerative disorders, and metabolic diseases.

The oxypyrrolidine component of the molecule adds another layer of complexity, offering unique pharmacophoric properties that can enhance binding affinity and selectivity. Oxypyrrolidines have been studied extensively for their role in inhibiting enzymes and receptors involved in disease processes. For instance, derivatives of oxypyrrolidine have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. The presence of these functional groups in 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypyrrolidine suggests that it may exhibit similar inhibitory effects, making it a valuable compound for further exploration.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Recent research has highlighted the importance of targeting specific neural pathways to alleviate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. The structural features of 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypyrrolidine make it a candidate for modulating neurotransmitter systems and potentially reversing or slowing down the progression of these debilitating conditions. Studies have shown that compounds with similar scaffolds can interact with neurotransmitter receptors and ion channels, leading to improved cognitive function and reduced inflammation in neural tissues.

Another area where this compound shows promise is in the field of anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, autoimmune conditions, and metabolic syndrome. The 6-methoxy-1,3-dioxaindan moiety has been demonstrated to possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways. By incorporating this moiety into the molecular structure, 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypyrrolidine may offer a novel approach to managing inflammation without the side effects associated with traditional anti-inflammatory drugs.

The synthesis of 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypyrrolidine presents an intriguing challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled researchers to create intricate molecular architectures efficiently. These methods not only facilitate the production of compounds like 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypyrrolidine but also allow for modifications that can optimize their biological activity.

In conclusion, the compound with CAS number 2229163-17-9 and product name 3-(6-methoxy-1,3-dioxaindan-5-yl)oxypyrrolidine represents a significant advancement in pharmaceutical research. Its unique structural features make it a promising candidate for treating neurological disorders, anti-inflammatory conditions, and other diseases. With ongoing research into its biological activities and pharmacokinetic properties, this compound has the potential to contribute to the development of novel therapeutic agents that address unmet medical needs.